Cas no 2680893-51-8 (3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid)

• Product Name: 3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid
• CAS No: 2680893-51-8
• MF: C₁₃H₁₄BrNO₄
• MW: 328.158563137054
• CID: 5628661
• PubChem ID: 165928408
• Update Time: 2025-07-17

3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3-bromophenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• EN300-28295125
• 2680893-51-8
• 3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

• Inchi： 1S/C13H14BrNO4/c1-2-8-19-13(18)15(7-6-12(16)17)11-5-3-4-10(14)9-11/h2-5,9H,1,6-8H2,(H,16,17)
• InChI Key： MJRSMISIBNKYLG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N(C(=O)OCC=C)CCC(=O)O

Computed Properties

• Exact Mass: 327.01062g/mol
• Monoisotopic Mass: 327.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

Professional Introduction to 3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic Acid (CAS No. 2680893-51-8)

3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid, with the CAS number 2680893-51-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural framework, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. Its molecular structure, characterized by a combination of aromatic and aliphatic moieties, makes it a subject of interest for synthetic chemists and medicinal researchers.

The compound's structure consists of a 3-bromophenyl group linked to an epoxy moiety, which is further connected to a carbonylaminopropanoic acid moiety. This arrangement suggests a high degree of reactivity and versatility, allowing for diverse chemical modifications and functionalizations. Such features are particularly valuable in the context of drug discovery, where structural diversity is often correlated with enhanced biological activity.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways through selective interactions with target proteins. The 3-bromophenyl group in this compound can serve as a recognition element for specific binding sites, while the epoxy and carbonylaminopropanoic acid functionalities provide opportunities for further derivatization to enhance binding affinity and selectivity. This makes the compound a promising candidate for use in fragment-based drug design and library screening initiatives.

The utility of this compound extends beyond its potential as an intermediate in drug synthesis. It has also been explored as a building block for the creation of novel biomaterials and biodegradable polymers. The presence of both hydrophobic and hydrophilic regions in its structure allows it to interact favorably with various biological environments, making it suitable for applications in drug delivery systems and tissue engineering.

Recent studies have highlighted the importance of functionalized amino acids in the development of enzyme inhibitors and protease activators. The carbonylaminopropanoic acid moiety in this compound provides a scaffold that can be modified to target specific enzymatic activities. For instance, it can be used to develop inhibitors of matrix metalloproteinases (MMPs), which are enzymes involved in various pathological processes, including cancer metastasis and inflammation.

The incorporation of the 3-bromophenyl group into the molecular framework also opens up possibilities for photochemical applications. Brominated aromatic compounds are known to exhibit photoinduced reactions, which can be exploited in photodynamic therapy and photocatalytic processes. This feature could make the compound useful in developing next-generation light-sensitive materials for medical treatments.

In conclusion, 3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid (CAS No. 2680893-51-8) is a multifaceted compound with significant potential in pharmaceutical research and biotechnology. Its unique structural features make it a valuable tool for synthetic chemists and medicinal researchers working on drug discovery, biomaterials, and biofunctionalized polymers. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and biomedical science is likely to grow.